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Compound of Interest

Compound Name: (E)-2-Decenoic acid

Cat. No.: B1664641 Get Quote

Essential Safety and Handling Guide for (E)-2-
Decenoic Acid
This guide provides crucial safety and logistical information for the proper handling and

disposal of (E)-2-Decenoic acid in a laboratory setting. Adherence to these procedures is vital

for ensuring the safety of all personnel and maintaining a secure research environment.

(E)-2-Decenoic acid is classified as a substance that can cause skin and serious eye irritation.

[1] Proper personal protective equipment and handling procedures are mandatory to minimize

exposure risks.

Hazard Identification and Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation

Source: GHS Classification in accordance with 29 CFR 1910 (OSHA HCS)[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling (E)-2-Decenoic acid:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1664641?utm_src=pdf-interest
https://www.benchchem.com/product/b1664641?utm_src=pdf-body
https://www.benchchem.com/product/b1664641?utm_src=pdf-body
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-13211-1G.pdf
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-13211-1G.pdf
https://www.benchchem.com/product/b1664641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Eye Protection
Safety goggles with side-

shields or face shield.

Protects against splashes and

eye contact.[1][2][3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact and

irritation.[1][2]

Skin and Body Protection Laboratory coat.
Prevents contamination of

personal clothing.[2][3]

Respiratory Protection

Use in a well-ventilated area or

with a suitable respirator if dust

or aerosols are generated.

Minimizes inhalation of harmful

vapors or dust.[1][4]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a safety shower and eyewash station are readily accessible.[1]

Work in a well-ventilated area, preferably a chemical fume hood.[2][3]

Gather all necessary PPE and handling equipment before starting.

Handling:

Avoid direct contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Do not breathe vapors, mist, dust, or gas.[1]

Keep containers tightly closed when not in use.[3][5]

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and
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easy to do. Seek immediate medical attention.[1]

Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated

clothing. If skin irritation occurs, get medical advice/attention.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[1]

Disposal Plan
(E)-2-Decenoic acid and its containers must be disposed of as hazardous waste.[2][4]

Waste Collection:

Collect all waste containing (E)-2-Decenoic acid, including contaminated gloves, wipes,

and containers, in a designated and clearly labeled hazardous waste container.[2]

Disposal Route:

Do not empty into drains or release into the environment.[1][2][4]

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[4]

Experimental Workflow for Handling (E)-2-Decenoic
Acid
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Workflow for Handling (E)-2-Decenoic Acid
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Caption: Logical workflow for the safe handling of (E)-2-Decenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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